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Compound of Interest

Compound Name: Diisopropyl xanthogen disulfide

Cat. No.: B1670633 Get Quote

For Researchers, Scientists, and Mineral Processing Professionals

These application notes provide a comprehensive overview of the use of Diisopropyl
Xanthogen Disulfide (DIPX) as a collector in the froth flotation of sulfide minerals. This

document includes details on its mechanism of action, applications for various sulfide ores, and

protocols for its experimental evaluation.

Introduction to Diisopropyl Xanthogen Disulfide
(DIPX) as a Collector
Diisopropyl Xanthogen Disulfide, also known as diisopropyl dixanthogen, is a sulfur-

containing organic compound that serves as a collector in the froth flotation of sulfide minerals.

Collectors are specialized chemical reagents that selectively adsorb onto the surface of target

minerals, rendering them hydrophobic (water-repellent). This induced hydrophobicity allows the

mineral particles to attach to air bubbles and be carried to the surface of the flotation cell,

forming a froth that can be collected, while the unwanted gangue minerals remain in the pulp.

Xanthogen disulfides, including DIPX, are oxidation products of xanthates. They are known for

their strong collecting power and are often used for the flotation of sulfide minerals that are

difficult to float with simple xanthates. While less commonly cited in academic literature than

their xanthate precursors like Sodium Isobutyl Xanthate (SIBX) or Potassium Amyl Xanthate

(PAX), DIPX is recognized for its role as a potent collector in various mineral processing

applications.
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Mechanism of Action
The collecting action of diisopropyl xanthogen disulfide on sulfide mineral surfaces is

primarily attributed to a chemisorption process. The disulfide bond in the DIPX molecule can

interact with the metal ions on the sulfide mineral surface. This interaction leads to the

formation of a hydrophobic layer, which is essential for the attachment of the mineral particle to

air bubbles.

The general mechanism can be visualized as the DIPX molecule adsorbing onto the mineral

surface, with its non-polar isopropyl groups oriented outwards into the aqueous phase, thereby

creating a hydrophobic surface. The strength and selectivity of this adsorption depend on

various factors, including the type of sulfide mineral, the pH of the pulp, the presence of other

ions in the solution, and the overall electrochemical potential of the system.

Applications in Sulfide Mineral Flotation
Diisopropyl xanthogen disulfide is primarily used in the flotation of various sulfide ores,

including those of copper, lead, and zinc.

Copper Sulfide Ores
DIPX can be an effective collector for copper sulfide minerals such as chalcopyrite (CuFeS₂),

bornite (Cu₅FeS₄), and chalcocite (Cu₂S). In the flotation of these ores, DIPX is often used to

enhance the recovery of copper minerals, particularly in complex ore bodies where selectivity

against iron sulfides like pyrite is crucial. The selection of DIPX over other collectors may be

driven by the need for a stronger, more robust collector to achieve desired recovery rates. The

performance of collectors is often evaluated by comparing recovery and grade percentages

under various conditions. For instance, in some copper sulfide flotation studies, mixed collector

systems are employed to optimize performance. A combination of collectors can sometimes

yield better results than a single collector.[1]

Lead-Zinc Sulfide Ores
In the differential flotation of lead-zinc ores, where galena (PbS) is typically floated first,

followed by the activation and flotation of sphalerite (ZnS), DIPX can be employed as a

collector for galena. Its strong collecting power can be advantageous in achieving high lead

recoveries. For sphalerite flotation, which usually requires activation with copper sulfate, a

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b1670633?utm_src=pdf-body
https://www.benchchem.com/product/b1670633?utm_src=pdf-body
https://www.journalssystem.com/ppmp/pdf-142503-69755?filename=Improvement%20of%20copper.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670633?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


suitable collector is necessary to ensure efficient recovery. While specific data for DIPX in

sphalerie flotation is limited, xanthates, in general, are commonly used.

Complex Sulfide Ores
For complex sulfide ores containing a mixture of copper, lead, zinc, and iron sulfides, the

selective separation of each valuable mineral is a significant challenge. The choice of collector,

or a combination of collectors, is critical. The robust nature of DIPX may be beneficial in these

scenarios, potentially in combination with other more selective collectors and a carefully

controlled reagent scheme including depressants and activators.

Quantitative Data on Collector Performance
While specific quantitative data for diisopropyl xanthogen disulfide is not extensively

available in publicly accessible literature, the following tables provide representative data for

commonly used xanthate collectors in the flotation of copper and lead-zinc sulfide ores. This

data can serve as a benchmark for evaluating the performance of DIPX in laboratory and pilot-

scale studies.

Table 1: Representative Flotation Performance of Xanthate Collectors on Copper Sulfide Ores
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Mineral/O
re Type

Collector
Type

Collector
Dosage
(g/t)

pH
Copper
Recovery
(%)

Copper
Grade (%)

Referenc
e

Copper

Sulfide Ore

SIBX &

DMDT

25-35

(SIBX) & 8

(DMDT)

10-11.8 86.2 14.1 [1]

Chalcopyrit

e

Sodium

Isopropyl

Xanthate

(SIPX) &

Acetoaceti

c Acid n-

Octyl Ester

6.5 (SIPX)

& 5 (Ester)

Not

Specified
88.87

Not

Specified
[2]

Copper

Sulfide Ore

Ternary

mixture

(ADD, BX,

EX)

10 11.33 87.73 20.08 [3]

Note: SIBX = Sodium Isobutyl Xanthate, DMDT = 2, 5-Dimercapto-1, 3, 4-thiadiazole, ADD =

Ammonium Dibutyl Dithiophosphate, BX = Butyl Xanthate, EX = Ethyl Xanthate. The data

presented is from different studies and ore types and should be used for comparative purposes

only.

Table 2: Representative Flotation Performance of Collectors on Lead-Zinc Sulfide Ores

Mineral/O
re Type

Collector
Type

Collector
Dosage
(g/t)

pH
Metal
Recovery
(%)

Metal
Grade (%)

Referenc
e

Lead-Zinc

Sulfide Ore

PEX &

Aero 404

100-120

(PEX)
8.5 (for Pb)

Not

Specified

Not

Specified
[4]

Lead-Zinc

Sulfide Ore
PAX 80-100

10.5 (for

Zn)

Not

Specified

Not

Specified
[4]
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Note: PEX = Potassium Ethyl Xanthate, PAX = Potassium Amyl Xanthate. The data is

indicative of typical reagent concentrations and pH conditions.

Experimental Protocols
The following protocols provide a general framework for conducting laboratory flotation tests to

evaluate the performance of diisopropyl xanthogen disulfide as a collector for sulfide

minerals.

Ore Sample Preparation
Crushing and Grinding: Crush the ore sample to a suitable size (e.g., -10 mesh). A

representative subsample is then ground in a laboratory ball mill with a specific pulp density

(e.g., 60-70% solids) to achieve a target particle size distribution (e.g., 80% passing 75 µm).

Mineralogical Analysis: Characterize the ground ore to determine the head grade of the

valuable minerals and the degree of liberation.

Laboratory Flotation Procedure
Pulp Preparation: Prepare a slurry in a laboratory flotation cell (e.g., a Denver-type cell) with

a specific pulp density (e.g., 30-35% solids).

pH Adjustment: Adjust the pulp pH to the desired level using appropriate reagents (e.g., lime

for alkaline conditions, sulfuric acid for acidic conditions). Allow the pulp to condition for a set

period (e.g., 2-5 minutes).

Depressant/Activator Addition (if required):

For differential flotation of lead-zinc ores, add a depressant for sphalerite and pyrite (e.g.,

sodium cyanide or zinc sulfate) during the lead flotation stage. Condition for 5-10 minutes.

For sphalerite flotation, add an activator (e.g., copper sulfate) to the pulp after the lead

flotation stage. Condition for 5-10 minutes.

Collector Addition: Add the desired dosage of diisopropyl xanthogen disulfide (DIPX) to

the pulp. It is advisable to prepare a fresh solution or emulsion of the collector. Condition the

pulp for a sufficient time (e.g., 5-15 minutes) to allow for collector adsorption.
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Frother Addition: Add a frother (e.g., MIBC or pine oil) to the pulp and condition for a shorter

period (e.g., 1-2 minutes).

Flotation: Introduce air into the flotation cell at a controlled flow rate to generate a stable

froth. Collect the froth concentrate for a predetermined time (e.g., 5-15 minutes).

Product Handling and Analysis: Filter, dry, and weigh the concentrate and tailings. Analyze

the products for their metal content to calculate the recovery and grade.

Visualizations
Signaling Pathways and Experimental Workflows
The following diagrams, created using the DOT language, illustrate key processes and

relationships in sulfide mineral flotation using DIPX.
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Caption: Adsorption mechanism of DIPX on a sulfide mineral surface.
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Laboratory Flotation Workflow
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Factors Influencing DIPX Performance

Flotation Performance
(Recovery & Grade)

Collector Dosage Pulp pH Ore Mineralogy Particle Size Pulp Density Other Reagents
(Depressants, Activators)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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